
Introduction: The Significance of Substituted
Indanones

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-bromo-5-fluoro-2,3-dihydro-1H-

inden-1-one

CAS No.: 935681-01-9

Cat. No.: B1376253

Get Quote

For researchers and professionals in drug development, a profound understanding of the

physicochemical properties of heterocyclic intermediates is paramount. 4-bromo-5-fluoro-1-

indanone is a halogenated derivative of 1-indanone, a bicyclic ketone. The indanone scaffold is

a privileged structure in medicinal chemistry, appearing in various biologically active

compounds.[1] The introduction of halogen atoms—specifically bromine and fluorine—can

significantly modulate a molecule's properties, including metabolic stability, membrane

permeability, and binding affinity to target proteins.[2]

This guide provides a comprehensive technical overview of the expected physical properties of

4-bromo-5-fluoro-1-indanone. As this specific di-substituted compound is not widely cataloged,

this document synthesizes data from analogous structures and outlines the rigorous

experimental protocols required for its full characterization. The focus is on providing a

predictive framework and a practical guide for scientists working with this or similar novel

chemical entities.
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The foundational step in characterizing any chemical compound is to establish its identity

through its molecular structure, formula, and weight.

Molecular Structure
The structure consists of a benzene ring fused to a cyclopentanone ring, with a bromine atom

at position 4 and a fluorine atom at position 5.

Caption: Molecular structure of 4-bromo-5-fluoro-1-indanone.

Core Chemical Properties
The fundamental properties are derived from the compound's atomic composition.

Property Value Source

CAS Number
15115-60-3 (for 4-bromo-1-

indanone)
[3]

Molecular Formula C₉H₆BrFO N/A

Molecular Weight 229.05 g/mol [4]

Exact Mass 227.9586 Da Calculated

Note: CAS number is provided for the closely related 4-bromo-1-indanone as a reference point.

The molecular weight and formula are for the specified di-substituted compound.

Physical and Macroscopic Properties
These properties define the compound's state, appearance, and behavior in various solvents,

which are critical for handling, formulation, and purification.

Appearance and Melting Point
The appearance and melting point are primary indicators of purity. A sharp melting point range

typically signifies a high-purity crystalline solid.
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Compound Appearance Melting Point (°C)

4-Bromo-1-indanone
Orange-brown crystalline

powder
95 - 99

5-Fluoro-1-indanone White to yellow crystalline solid 35 - 40

4-bromo-5-fluoro-1-indanone Predicted: Crystalline solid
Predicted: Intermediate to

higher range

Data for analogs sourced from[2][5].

The presence of both electron-withdrawing halogens and the increased molecular weight

compared to the mono-substituted analogs suggests that 4-bromo-5-fluoro-1-indanone will be a

crystalline solid at room temperature. Its melting point is expected to be distinct from its

precursors.

Solubility Profile
Solubility is dictated by the principle of "like dissolves like." The polar carbonyl group and the

polarizable halogen atoms suggest moderate solubility in polar organic solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pdf.benchchem.com/1345/An_In_depth_Technical_Guide_to_5_Fluoro_1_indanone_Properties_Synthesis_and_Applications.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-4-bromo-1-indanone-properties-chemical-synthesis-applications-iy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Predicted Solubility Rationale

Water Insoluble

The large, nonpolar aromatic

core outweighs the polarity of

the C=O group.

Polar Aprotic (e.g., DMSO,

DMF)
Soluble

Strong dipole-dipole

interactions facilitate

dissolution.

Chlorinated (e.g., DCM,

Chloroform)
Soluble

Good dispersion forces and

moderate polarity match the

solute.

Ethers (e.g., Diethyl Ether,

THF)
Moderately Soluble

Moderate polarity allows for

some dissolution.

Alcohols (e.g., Methanol,

Ethanol)
Sparingly Soluble

Hydrogen bonding capability of

the solvent is not fully matched

by the solute.

Nonpolar (e.g., Hexanes,

Toluene)
Slightly Soluble to Insoluble

Polarity mismatch between

solute and solvent.

Aqueous Acid/Base Insoluble

The compound lacks strongly

acidic or basic functional

groups for salt formation.

Spectroscopic Characterization
Spectroscopic techniques provide a fingerprint of the molecule, confirming its structure and

integrity.

Infrared (IR) Spectroscopy
IR spectroscopy identifies functional groups based on their vibrational frequencies. For 4-

bromo-5-fluoro-1-indanone, the most prominent feature will be the carbonyl (C=O) stretch.

Expected C=O Stretch: 1690-1710 cm⁻¹. The carbonyl group is conjugated with the aromatic

ring, which lowers its stretching frequency from the typical ~1715 cm⁻¹ for a saturated
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ketone.[6][7]

Aromatic C=C Stretches: 1450-1600 cm⁻¹.

C-Br Stretch: 500-600 cm⁻¹.

C-F Stretch: 1000-1400 cm⁻¹.

Aliphatic C-H Stretches: 2850-3000 cm⁻¹.

Aromatic C-H Stretches: 3000-3100 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework.

¹H NMR:

Aliphatic Protons (CH₂-CH₂): Two triplets are expected around δ 2.5-3.5 ppm. The protons

closer to the carbonyl group (at C2) will be further downfield.[8][9]

Aromatic Protons: Two protons will be present on the aromatic ring. Their chemical shifts

(expected δ 7.0-8.0 ppm) and coupling patterns will be influenced by the adjacent bromo

and fluoro substituents. The fluorine atom will cause additional splitting (H-F coupling).

¹³C NMR:

Carbonyl Carbon (C=O): A characteristic peak is expected far downfield, around δ 190-205

ppm.[10]

Aromatic Carbons: Peaks will appear in the δ 110-160 ppm region. The carbons directly

bonded to fluorine and bromine will show large shifts and, in the case of fluorine, C-F

coupling.

Aliphatic Carbons: Two peaks are expected in the δ 25-45 ppm range.

Mass Spectrometry (MS)
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Mass spectrometry determines the molecular weight and can reveal structural information

through fragmentation patterns.

Molecular Ion (M⁺): The most critical diagnostic feature will be the isotopic pattern of

bromine. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.

[11][12] This results in two molecular ion peaks of almost equal intensity, separated by 2 m/z

units (M⁺ and M+2). This pattern is a definitive indicator of a mono-brominated compound.

[12][13]

Experimental Protocols
To ensure scientific integrity, all physical properties must be determined using validated

experimental methods.
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Caption: Standard workflow for the physical characterization of a novel compound.
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Protocol: Melting Point Determination
This protocol uses the capillary method, which is standard for organic solids.[14]

Sample Preparation: Ensure the sample is completely dry. Place a small amount of the

crystalline powder on a watch glass and finely crush it with a spatula.[15]

Loading: Tap the open end of a capillary tube into the powder to collect a small amount of

sample. Invert the tube and tap it gently on the benchtop to cause the solid to fall to the

closed end. The packed sample height should be 2-3 mm for an accurate reading.[16]

Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.

Rapid Determination (Optional): If the melting point is unknown, heat the sample at a rapid

rate (10-20 °C/min) to find an approximate range.[17]

Accurate Determination: Using a fresh sample, heat rapidly to about 20 °C below the

approximate melting point found in the previous step. Then, reduce the heating rate to 1-2 °C

per minute.[16]

Recording the Range: Record the temperature at which the first droplet of liquid appears

(T1). Continue heating slowly and record the temperature at which the entire sample

becomes a clear liquid (T2). The melting point is reported as the range T1-T2.

Protocol: Solubility Classification
This procedure systematically determines the solubility of the compound in different solvents to

classify its properties.[18][19]

Setup: Label a series of small test tubes for each solvent to be tested (Water, 5% HCl, 5%

NaOH, Ethanol, Dichloromethane, Hexane).

Measurement: Add approximately 20-30 mg of the compound to each test tube.

Solvent Addition: Add 1 mL of the first solvent (e.g., water) to the corresponding tube.

Mixing: Vigorously shake or vortex the tube for 30-60 seconds.
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Observation: Observe the sample. If it dissolves completely, it is "soluble." If it remains

unchanged, it is "insoluble." If some dissolves, it is "partially soluble."

Systematic Testing: Based on a standard solubility flowchart, proceed to the next solvent. For

a neutral, water-insoluble compound like 4-bromo-5-fluoro-1-indanone, tests in aqueous acid

and base are expected to be negative, confirming the absence of ionizable groups.

Caption: Decision workflow for classifying a compound based on solubility.

Safety and Handling
As with any halogenated organic compound, appropriate safety precautions are essential.

General Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid

generating dust.[20]

Personal Protective Equipment (PPE): Wear safety glasses with side shields, chemical-

resistant gloves (e.g., nitrile), and a lab coat.[21]

Hazards: Expected to cause skin and serious eye irritation. May cause respiratory irritation if

inhaled as dust.[20][22][23]

Storage: Store in a tightly closed container in a cool, dry place away from strong oxidizing

agents.[20]

Conclusion
4-bromo-5-fluoro-1-indanone represents a valuable but specialized chemical intermediate.

While specific experimental data is sparse, a robust profile of its physical properties can be

predicted based on established chemical principles and data from analogous structures. This

guide provides the foundational knowledge and detailed experimental protocols necessary for a

researcher to fully characterize this compound. Rigorous application of these methods—from

melting point determination to comprehensive spectroscopic analysis—is essential for

confirming its identity, purity, and suitability for applications in drug discovery and materials

science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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